Cas no 70367-35-0 (Cyclohexanecarbonitrile, 2-hydroxy-, cis-)
70367-35-0 structure
Product Name:Cyclohexanecarbonitrile, 2-hydroxy-, cis-
CAS No:70367-35-0
MF:C7H11NO
MW:125.168341875076
CID:547348
PubChem ID:11263500
Update Time:2025-04-19
Cyclohexanecarbonitrile, 2-hydroxy-, cis- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarbonitrile, 2-hydroxy-, cis-
- cyclohexanecarbonitrile, 2-hydroxy-, (1S,2S)-
- LogP
- CTK2H4984
- cis-2-hydroxycyclohexanecarbonitrile
- DTXSID60460409
- 70367-35-0
-
- Inchi： 1S/C7H11NO/c8-5-6-3-1-2-4-7(6)9/h6-7,9H,1-4H2/t6-,7-/m0/s1
- InChI Key： MFPCXQNVYPKUSM-BQBZGAKWSA-N
- SMILES： O[C@H]1CCCC[C@H]1C#N
Computed Properties
- Exact Mass: 125.08413
- Monoisotopic Mass: 125.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 44Ų
Experimental Properties
- PSA: 44.02
Cyclohexanecarbonitrile, 2-hydroxy-, cis- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
70367-35-0 (Cyclohexanecarbonitrile, 2-hydroxy-, cis-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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